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Get Quote

In the landscape of thin-film photovoltaic technologies, both Antimony Trisulfide (Sb2S3) and

Copper Indium Gallium Selenide (CIGS) have emerged as significant contenders, each with a

unique set of properties influencing their performance and potential applications. This guide

provides a detailed comparison of these two solar cell technologies, supported by experimental

data, fabrication methodologies, and an analysis of their fundamental charge carrier dynamics.

Performance Metrics: A Quantitative Comparison
A direct comparison of the key performance parameters of Sb2S3 and CIGS solar cells reveals

the current standing of each technology in terms of efficiency and electrical characteristics.

CIGS solar cells have demonstrated higher power conversion efficiencies in laboratory settings,

while Sb2S3 presents a promising, cost-effective, and less toxic alternative.
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Performance Metric Sb2S3 Solar Cells CIGS Solar Cells

Power Conversion Efficiency

(PCE)
Up to 8%[1] Record efficiency of 23.64%[2]

Open-Circuit Voltage (Voc) ~0.66 V[3] ~0.7 V - 0.91 V[4]

Short-Circuit Current Density

(Jsc)
~13 mA/cm²[3]

~28.21 mA/cm²[4] - 37.4

mA/cm²

Fill Factor (FF) ~44.65%[3] ~81.47% - 86.31%[4]

Bandgap (Eg) 1.7 - 1.8 eV[5] 1.02 - 1.68 eV (tunable)

Absorption Coefficient (α) > 104 cm-1[5] > 105 cm-1

Material Properties and Device Structure
The intrinsic properties of the absorber layer and the overall device architecture are critical

determinants of solar cell performance.

Feature Sb2S3 Solar Cells CIGS Solar Cells

Absorber Material Antimony Trisulfide (Sb2S3)
Copper Indium Gallium

Selenide (Cu(In,Ga)Se2)

Toxicity & Abundance
Low toxicity, earth-abundant

elements.[5]

Contains indium and gallium

which are less abundant;

cadmium is often used in the

buffer layer and is toxic.

Crystal Structure Orthorhombic[5] Chalcopyrite[6]

Typical Device Structure
Glass/FTO/CdS/Sb2S3/Graphi

te[3] or FTO/TiO2/Sb2S3/Au

Glass/Mo/CIGS/CdS/ZnO/Al-

ZnO[6]

Experimental Protocols
The fabrication and characterization of solar cells involve a series of precise experimental

procedures. Below are outlines of common methods for producing and evaluating Sb2S3 and
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CIGS devices.

Sb2S3 Solar Cell Fabrication via Close-Space
Sublimation (CSS)
The Close-Space Sublimation (CSS) technique is a physical vapor deposition method suitable

for the fabrication of Sb2S3 thin films.

Substrate Preparation: Soda-lime glass substrates coated with Fluorine-doped Tin Oxide

(FTO) are cleaned.

Buffer Layer Deposition: A Cadmium Sulfide (CdS) buffer layer is deposited onto the FTO-

coated glass.

Sb2S3 Deposition: The Sb2S3 absorber layer is deposited using a custom-made CSS

reactor under vacuum. The substrate and source temperatures are key parameters, with

optimal substrate temperatures around 300°C to produce crack-free films.[5]

Back Contact Deposition: A back contact, typically made of gold (Au) or graphite, is

deposited on the Sb2S3 layer to complete the device.[3]

CIGS Solar Cell Fabrication via Co-evaporation
Co-evaporation is a widely used physical vapor deposition technique for achieving high-

efficiency CIGS solar cells.

Substrate and Back Contact: A Molybdenum (Mo) back contact is deposited on a soda-lime

glass substrate using sputtering.[6]

CIGS Absorber Deposition: The CIGS layer is deposited by the simultaneous evaporation of

copper (Cu), indium (In), gallium (Ga), and selenium (Se) in a vacuum chamber. A common

method is the "three-stage process" which involves varying the elemental fluxes and

substrate temperature to control the film composition and properties.[7]

Buffer Layer Deposition: An n-type buffer layer, typically Cadmium Sulfide (CdS), is

deposited on the p-type CIGS layer via chemical bath deposition.[6]
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Window Layer and Front Contact: A transparent conducting oxide (TCO) window layer,

usually composed of intrinsic Zinc Oxide (i-ZnO) and Aluminum-doped Zinc Oxide (Al-ZnO),

is deposited by sputtering.[6] Finally, metal grids are deposited for improved current

collection.[6]

Device Characterization
The performance of the fabricated solar cells is evaluated using standard characterization

techniques.

Current-Voltage (J-V) Measurement: This is performed using a solar simulator under

standard test conditions (AM1.5G, 1000 W/m², 25°C) to determine the PCE, Voc, Jsc, and

FF.

External Quantum Efficiency (EQE) Measurement: EQE is measured to determine the ratio

of collected charge carriers to incident photons at each wavelength. This provides insights

into light absorption and charge collection efficiency. The setup typically consists of a light

source (e.g., Xenon lamp), a monochromator to select the wavelength, and a picoammeter

to measure the current.[1][8]

Visualizing Experimental Workflows and Charge
Carrier Dynamics
To better understand the processes involved, the following diagrams illustrate the fabrication

workflow for a CIGS solar cell and the charge carrier dynamics within both Sb2S3 and CIGS

solar cells.
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CIGS Solar Cell Fabrication Workflow

Substrate Preparation

Back Contact Deposition (Mo)

CIGS Absorber Deposition (Co-evaporation)

Buffer Layer Deposition (CdS)

Window Layer Deposition (ZnO/Al-ZnO)

Front Contact Grids

Click to download full resolution via product page

CIGS Solar Cell Fabrication Workflow
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Sb2S3 Solar Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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